1-(1-((3-Methoxyphenyl)sulfonyl)azetidin-3-yl)pyrrolidine
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Overview
Description
1-(1-((3-Methoxyphenyl)sulfonyl)azetidin-3-yl)pyrrolidine is a useful research compound. Its molecular formula is C14H20N2O3S and its molecular weight is 296.39. The purity is usually 95%.
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Scientific Research Applications
1. Synthesis of 3-Hydroxycephems
A study by Tanaka et al. (1990) discusses the successful conversion of derivatives from penicillin G, which include compounds structurally related to 1-(1-((3-Methoxyphenyl)sulfonyl)azetidin-3-yl)pyrrolidine, into 3-hydroxycephems. This process involves the use of BiCl4/Sn or TiCl4/Sn redox couples in DMF containing pyridine, emphasizing the role of such compounds in antibiotic synthesis (Tanaka et al., 1990).
2. Antioxidant Design and Synthesis
Aziz et al. (2021) explored the design and synthesis of novel heterocyclic compounds, including derivatives akin to this compound, for their potential as high-efficiency antioxidants. Their study involved 2D QSAR modeling and molecular docking studies, highlighting the role of such compounds in developing new antioxidants (Aziz et al., 2021).
3. Ring Expansion to Pyrrolidines
Durrat et al. (2008) investigated the ring expansion of 2-(α-hydroxyalkyl)azetidines, which are structurally related to the chemical . They demonstrated that these azetidines can be rearranged into 3-(chloro- or methanesulfonyloxy)pyrrolidines, underscoring their utility in the synthesis of functionalized pyrrolidines (Durrat et al., 2008).
4. Antibacterial and Antitubercular Activities
Chandrashekaraiah et al. (2014) synthesized a series of azetidinone analogues, related to the specified compound, and evaluated their antibacterial and antitubercular activities. This study demonstrates the potential of such compounds in designing antibacterial and antitubercular agents (Chandrashekaraiah et al., 2014).
Mechanism of Action
Target of Action
Compounds with a pyrrolidine ring have been widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .
Mode of Action
It’s known that the pyrrolidine ring and its derivatives have the possibility to efficiently explore the pharmacophore space due to sp3-hybridization . This allows the compound to interact with its targets in a unique manner, potentially leading to changes in the target’s function.
Biochemical Pathways
Compounds with a pyrrolidine ring have been found to influence various biological activities, potentially affecting multiple biochemical pathways .
Result of Action
The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .
Action Environment
It’s known that the physicochemical parameters of compounds with a pyrrolidine ring can be modified to obtain the best adme/tox results for drug candidates .
Properties
IUPAC Name |
1-[1-(3-methoxyphenyl)sulfonylazetidin-3-yl]pyrrolidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O3S/c1-19-13-5-4-6-14(9-13)20(17,18)16-10-12(11-16)15-7-2-3-8-15/h4-6,9,12H,2-3,7-8,10-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMYNGITYRGUNFP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC=C1)S(=O)(=O)N2CC(C2)N3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.